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Introduction
NuPro® is a functional feed ingredient derived from the enzymatic hydrolysis of a specific

strain of Saccharomyces cerevisiae yeast. Produced by Alltech, it is designed to provide a

concentrated and highly digestible source of functional nutrients for various animal species,

including poultry, swine, and aquaculture.[1][2][3] This technical guide provides a detailed

overview of the core functional components of NuPro®, their mechanisms of action, and the

experimental protocols used to evaluate their efficacy. NuPro® is particularly valued for its rich

content of nucleotides, glutamic acid, amino acids, peptides, and inositol, which collectively

contribute to enhanced animal performance, particularly in the early stages of life.[2][4]

Core Functional Components: Quantitative Analysis
The nutritional composition of NuPro® can vary slightly between production batches. The

following tables summarize the quantitative data from two separate experimental analyses of

NuPro® on a dry weight basis, providing a representative overview of its composition.[5]

Table 1: Macronutrient and Energy Content of NuPro®[5]
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Nutrient Unit Experiment 1 Experiment 2

Crude Protein % 53.50 50.02

Crude Fat % 0.20 0.45

Crude Fiber % 0.40 1.18

Metabolizable Energy Kcal/lb 1240 1340

Total Nucleic Acids % 5.40 7.00

Total Ash % 5.80 8.84

Table 2: Amino Acid Profile of NuPro® (% of dry weight)[5]
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Amino Acid Experiment 1 Experiment 2

Alanine 2.94 3.13

Arginine 1.88 2.14

Aspartic Acid 3.75 4.45

Cystine 0.51 0.63

Glutamic Acid 8.49 6.76

Glycine 1.94 2.21

Histidine 0.97 1.13

Isoleucine 1.84 1.96

Leucine 3.60 3.00

Lysine 2.83 3.40

Methionine 1.09 0.63

Phenylalanine 1.87 1.89

Proline 2.11 1.53

Serine 1.94 2.10

Threonine 2.25 2.21

Tryptophan 0.55 0.56

Tyrosine 1.73 1.59

Valine 2.46 2.77

Table 3: Mineral Composition of NuPro®[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1166724?utm_src=pdf-body
https://www.researchgate.net/publication/42972922_Evaluation_of_Nupro_Yeast_Product_in_Diets_for_Broilers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mineral Unit Experiment 1 Experiment 2

Calcium % 0.05 0.96

Phosphorus % 1.53 1.63

Potassium % 1.47 2.02

Sodium % 1.68 0.11

Magnesium % 0.32 0.47

Sulfur % 0.46 0.50

Chloride ppm 442 ----

Key Functional Components and Their Mechanisms
of Action
Nucleotides
Nucleotides are semi-essential nutrients that serve as the building blocks for DNA and RNA.[6]

Tissues with rapid cell turnover, such as the intestinal lining and immune cells, have a high

demand for nucleotides.[7] While endogenous synthesis (the de novo pathway) is possible, the

salvage pathway, which utilizes preformed nucleotides from the diet, is more energy-efficient.[6]

Dietary nucleotides, as supplied by NuPro®, are particularly beneficial for young, rapidly

growing animals and for animals under stress or immunological challenge.[8]

The primary benefits of dietary nucleotides include:

Enhanced Gut Health and Development: Nucleotides promote the growth and repair of the

intestinal mucosa, leading to increased villus height and improved absorptive capacity.[9]

Modulation of the Immune System: They are crucial for the proliferation of lymphocytes and

other immune cells, thereby supporting a robust immune response.[10]

Figure 1: De Novo and Salvage Pathways for Nucleotide Synthesis.

Glutamic Acid
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Glutamic acid is a non-essential amino acid that plays a central role in cellular metabolism. In

the context of gut health, it serves as a primary energy source for enterocytes.[11]

Furthermore, glutamic acid acts as a signaling molecule in the gut-brain axis, influencing

digestive processes and nutrient absorption.[12][13] It binds to glutamate receptors in the gut,

which can trigger the release of signaling molecules that modulate gut motility and secretion.

[14]
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Figure 2: Glutamic Acid Signaling in the Gut-Brain Axis.
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Inositol
Inositol is a carbocyclic sugar that is a key component of structural lipids and is involved in

various signaling pathways. As a precursor to phosphatidylinositol, it plays a crucial role in the

phosphoinositide (PI) signaling pathway. This pathway is fundamental to the function of

immune cells, regulating processes such as cell migration, activation, and proliferation.[15][16]

The phosphorylation of phosphatidylinositol creates various inositol phosphates, which act as

second messengers, recruiting and activating a range of downstream effector proteins.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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